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Compound of Interest

Compound Name: L-Threonine-13C4,15N,d5

Cat. No.: B12057463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the isotopically labeled amino acid L-
Threonine-13C4,15N,d5, with a focus on its molecular properties. This information is critical for

researchers utilizing stable isotope-labeled compounds in metabolic research, proteomics, and

drug development studies.

Core Molecular Data
Isotopically labeled compounds are essential tools in modern scientific research, allowing for

the tracing and quantification of molecules in complex biological systems. L-Threonine-
13C4,15N,d5 is a heavy-labeled variant of the essential amino acid L-Threonine. The

incorporation of four Carbon-13 (¹³C) atoms, one Nitrogen-15 (¹⁵N) atom, and five Deuterium (d

or ²H) atoms significantly increases its molecular weight compared to the natural form.

This stable isotope labeling does not alter the chemical properties of the molecule, making it an

ideal tracer for metabolic flux analysis, protein quantification, and as an internal standard in

mass spectrometry-based applications.

Molecular Weight Comparison
The precise mass of L-Threonine and its isotopologues is fundamental for accurate

experimental design and data analysis. The following table summarizes the molecular weights

of L-Threonine and its common isotopically labeled forms.
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Compound Chemical Formula Molecular Weight ( g/mol )

L-Threonine C₄H₉NO₃ 119.12[1]

L-Threonine-¹³C₄,¹⁵N ¹³C₄H₉¹⁵NO₃ 124.08[2][3][4]

L-Threonine-¹³C₄,¹⁵N,d₅ ¹³C₄H₄D₅¹⁵NO₃ 129.11[5][6][7]

Isotopic Labeling of L-Threonine
The following diagram illustrates the relationship between the unlabeled L-Threonine and its

isotopically labeled variant, L-Threonine-13C4,15N,d5, highlighting the specific atoms that are

substituted with heavy isotopes.
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Caption: Isotopic relationship between L-Threonine and its labeled form.

Experimental Protocols
The determination of the molecular weight of isotopically labeled compounds like L-Threonine-
13C4,15N,d5 is typically performed using high-resolution mass spectrometry (HRMS).

Mass Spectrometry for Molecular Weight Determination
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Objective: To accurately determine the monoisotopic mass of the labeled compound and

confirm isotopic purity.

Methodology:

Sample Preparation: A dilute solution of L-Threonine-13C4,15N,d5 is prepared in a suitable

solvent, such as a mixture of water and acetonitrile with a small amount of formic acid to

promote ionization.

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-

Flight (TOF) analyzer, is used. The instrument is calibrated using a known standard to

ensure high mass accuracy.

Ionization: Electrospray ionization (ESI) is a common technique for amino acids. The sample

solution is introduced into the ion source, where a high voltage is applied to create a fine

spray of charged droplets. As the solvent evaporates, ions of the analyte are released.

Mass Analysis: The ions are guided into the mass analyzer, where they are separated based

on their mass-to-charge ratio (m/z). The high resolution of the instrument allows for the

differentiation of isotopes.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the [M+H]⁺

ion of L-Threonine-13C4,15N,d5. The measured m/z value is used to calculate the

molecular weight. The isotopic distribution pattern is also analyzed to confirm the

incorporation of the desired number of heavy isotopes.

The following workflow diagram illustrates the process of molecular weight determination using

mass spectrometry.
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Caption: Workflow for molecular weight determination by mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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